Cas no 65644-60-2 (2-methyldodecanonitrile)

• Product Name: 2-methyldodecanonitrile
• CAS No: 65644-60-2
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 962268
• PubChem ID: 103424
• Update Time: 2025-04-19

2-methyldodecanonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyldodecanonitrile
• 2-methyldodecanenitrile
• 2-cyanododecane
• DTXSID80984197
• 65644-60-2
• EINECS 265-850-9
• NS00056700
• SCHEMBL9787863

• Inchi： 1S/C13H25N/c1-3-4-5-6-7-8-9-10-11-13(2)12-14/h13H,3-11H2,1-2H3
• InChI Key： ADJWCDXUXUVWNV-UHFFFAOYSA-N
• SMILES： N#CC(C)CCCCCCCCCC

Computed Properties

• Exact Mass: 195.19885
• Monoisotopic Mass: 195.1987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 5.7

Experimental Properties

• Density: 0.824
• Boiling Point: 286.2°C at 760 mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.437
• PSA: 23.79